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Compound of Interest

Compound Name:
4-Methylumbelliferyl-beta-D-

lactoside

Cat. No.: B1246475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of 4-Methylumbelliferyl-β-D-lactoside, a fluorogenic substrate used for the detection of

β-lactosidase activity.

Introduction
4-Methylumbelliferyl-β-D-lactoside (MUL) is a non-fluorescent molecule that is hydrolyzed by

the enzyme β-lactosidase to yield D-lactose and the highly fluorescent compound 4-

methylumbelliferone (4-MU). The intensity of the fluorescence is directly proportional to the β-

lactosidase activity, making MUL a sensitive substrate for enzyme assays. Accurate preparation

of the stock solution is critical for obtaining reliable and reproducible results in these assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for 4-Methylumbelliferyl-β-D-

lactoside.
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Property Value Reference

Molecular Weight 500.45 g/mol

Appearance White to off-white solid [1]

Solubility in Water
9.80-10.20 mg/mL (with

heating)
[1]

Solubility in Organic Solvents
Soluble in Dimethylformamide

(DMF)
[1]

Storage Temperature (Solid) -20°C [1][2][3]

Storage Conditions
Store in the dark, under

desiccating conditions
[2]

Excitation Wavelength (of 4-

MU)
~360 nm

Emission Wavelength (of 4-

MU)
~450 nm

Signaling Pathway
The enzymatic reaction of β-lactosidase with 4-Methylumbelliferyl-β-D-lactoside is a single-step

hydrolysis reaction. The diagram below illustrates this process.
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Enzymatic Hydrolysis of 4-Methylumbelliferyl-β-D-lactoside

Reactants
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Click to download full resolution via product page

Caption: Enzymatic cleavage of 4-Methylumbelliferyl-β-D-lactoside by β-lactosidase.

Experimental Protocols
Materials

4-Methylumbelliferyl-β-D-lactoside (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Nuclease-free water

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes and sterile tips
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Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 4-Methylumbelliferyl-β-D-

lactoside in DMSO.

Workflow for Preparing 10 mM Stock Solution

Weigh 5.0 mg of
4-Methylumbelliferyl-beta-D-lactoside

Add 999 µL of anhydrous DMSO

Vortex thoroughly until
completely dissolved

Aliquot into smaller volumes
(e.g., 50 µL)

Store aliquots at -20°C,
protected from light

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing the stock solution.
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Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, weigh out 5.0 mg of 4-

Methylumbelliferyl-β-D-lactoside.

Calculation: 500.45 g/mol (MW) * 0.010 mol/L = 5.0045 g/L = 5.0 mg/mL

Dissolve in DMSO: Add 999 µL of anhydrous DMSO to the vial containing the weighed

substrate.

Ensure complete dissolution: Vortex the solution thoroughly until all the solid has dissolved.

Gentle warming in a 37°C water bath may be required to aid dissolution.

Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 50 µL) in microcentrifuge tubes.

Store properly: Store the aliquots at -20°C, protected from light. When stored correctly, the

stock solution is stable for several months.

Preparation of a Working Solution
The stock solution must be diluted to the desired working concentration in an appropriate assay

buffer immediately before use. The optimal working concentration may vary depending on the

specific assay conditions and enzyme concentration. A common starting point is a final

concentration of 100 µM.

Example Dilution to 100 µM:

Thaw one aliquot of the 10 mM stock solution on ice.

For every 1 mL of assay buffer, add 10 µL of the 10 mM stock solution.

Mix well by gentle inversion.

Use the freshly prepared working solution immediately in the β-lactosidase assay.

Safety Precautions
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Wear appropriate personal protective equipment (PPE), including gloves and safety glasses,

when handling the solid compound and its solutions.

Handle DMSO with care as it can facilitate the absorption of other chemicals through the

skin.

Refer to the Safety Data Sheet (SDS) for 4-Methylumbelliferyl-β-D-lactoside and DMSO for

complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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